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Compound of Interest

Compound Name: 2-(Difluoromethyl)-3-fluorophenol

Cat. No.: B13212899

Get Quote

Executive Summary
In modern medicinal chemistry, the "Fluorine Scan"—systematically replacing hydrogen or

methyl groups with fluorine—is a standard optimization tactic.[1] However, a more nuanced

substitution involves swapping a single fluorine atom for a difluoromethyl (

) group.

This guide compares 2,3-Difluorophenol (Structure A), a standard fluorinated building block,

with its fluoroalkyl analog, 2-(Difluoromethyl)-3-fluorophenol (Structure B). While Structure A

is primarily an electronic modulator, Structure B introduces the concept of the "Lipophilic

Hydrogen Bond Donor," offering unique capabilities for conformational locking and metabolic

stability.

Physicochemical Profile & Structural Analysis
The transition from a fluoro-substituent to a difluoromethyl-substituent drastically alters the

steric and interactive landscape of the phenol.
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Feature 2,3-Difluorophenol
2-(Difluoromethyl)-3-

fluorophenol

Formula

Molecular Weight 130.09 g/mol 162.11 g/mol

Steric Bulk (Van der Waals)
Low (F

H)

High (

or

)

Hammett Constant (

)
0.06 (F)

0.32 (

)

H-Bond Donor Count 1 (Phenolic OH)
2 (Phenolic OH +

)

H-Bond Acceptor Count 2 (F atoms) 3 (F atoms)

Est. LogP ~2.1 ~2.5 (More Lipophilic)

pKa (Phenol) ~7.3 - 8.7 (Acidic)
~8.0 - 9.0 (Modulated by H-

bonding)

Key Differentiator: The Lipophilic Hydrogen Bond Donor
The most critical distinction is the

group's acidity. Unlike the inert C-F bond in 2,3-difluorophenol, the C-H bond in the

group is polarized by the two geminal fluorines.

2,3-Difluorophenol: The Fluorine at C2 acts purely as an H-bond acceptor and inductively

acidifies the phenolic OH.

2-(Difluoromethyl)-3-fluorophenol: The ngcontent-ng-c747876706="" _nghost-ng-

c4038370108="" class="inline ng-star-inserted">
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hydrogen can act as a weak Hydrogen Bond Donor. This allows the molecule to engage in
unique intramolecular H-bonding (between

and the phenolic Oxygen) or intermolecular interactions with protein targets that a simple
fluorine cannot achieve.

Visualization: Electronic & Steric Landscape[3]
The following diagram illustrates the functional differences and the "Lipophilic H-Bond Donor"

concept.

2,3-Difluorophenol

2-(Difluoromethyl)-3-fluorophenol

2,3-Difluorophenol
(Classic Electronic Modulator)

Sterics: Compact
(F radius ~1.47 Å)

Electronic: Inductive (-I)
Acidifies Phenol

Interaction: Lipophilic H-Bond Donor
(C-H···O / C-H···N)

Functional Shift:
Acceptor -> Dual Donor/Acceptor

2-(Difluoromethyl)-3-fluorophenol
(Bioisostere & H-Bond Donor)

Sterics: Bulky
(Rotational Barrier)

Click to download full resolution via product page

Figure 1: Comparative analysis of steric and electronic properties. Note the transition from a

purely inductive fluorine effect to the multifunctional difluoromethyl group.

Synthetic Accessibility & Protocols
While 2,3-difluorophenol is a commodity chemical, the 2-(difluoromethyl) analog typically

requires specific synthesis, often starting from salicylaldehyde derivatives.
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Synthetic Pathway Diagram

Start: 3-Fluoro-2-hydroxybenzaldehyde
(3-Fluorosalicylaldehyde)

Step 1: Phenol Protection
(TBS-Cl, Imidazole, DCM)

Intermediate:
O-TBS-3-fluorobenzaldehyde

Step 2: Deoxyfluorination
(DAST or Deoxo-Fluor, 0°C)

Intermediate:
O-TBS-2-(difluoromethyl)-3-fluorobenzene

SAFETY ALERT:
DAST is shock-sensitive.

Maintain low temp.

Step 3: Deprotection
(TBAF, THF)

Target:
2-(Difluoromethyl)-3-fluorophenol

Click to download full resolution via product page

Figure 2: Step-by-step synthetic workflow for the difluoromethyl analog. Direct fluorination of

the aldehyde without protection may lead to side reactions with the phenol.
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Experimental Protocol: Synthesis of 2-
(Difluoromethyl)-3-fluorophenol
Note: This protocol assumes the use of 3-fluoro-2-hydroxybenzaldehyde as the starting

material.

Phase 1: Protection (Silyl Ether Formation)
Reagents: 3-Fluoro-2-hydroxybenzaldehyde (1.0 eq), Imidazole (2.5 eq), TBS-Cl (1.2 eq).

Solvent: Anhydrous Dichloromethane (DCM).

Procedure: Dissolve aldehyde and imidazole in DCM under

. Cool to 0°C. Add TBS-Cl portion-wise. Stir at RT for 3 hours.

Workup: Wash with water, brine; dry over

. Concentrate to yield the silyl ether.

Phase 2: Deoxyfluorination (The Critical Step)
Safety: DAST (Diethylaminosulfur trifluoride) can be explosive. Use Deoxo-Fluor (Bis(2-

methoxyethyl)aminosulfur trifluoride) for better thermal stability if available.

Reagents: Silyl ether intermediate (1.0 eq), DAST (1.5 eq).

Solvent: Anhydrous DCM (Plastic/Teflon labware recommended).

Procedure:

Cool the solution of the intermediate to -78°C (Dry ice/acetone bath).

Add DAST dropwise via syringe.

Allow to warm slowly to Room Temperature (RT) over 12 hours.

Quench: Pour reaction mixture slowly into saturated

(gas evolution!). Extract with DCM.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b13212899/docs?utm_src=pdf-body#comparative-guide-2-difluoromethyl-3-fluorophenol-vs-2-3-difluorophenol
https://www.benchchem.com/product/b13212899/docs?utm_src=pdf-body#comparative-guide-2-difluoromethyl-3-fluorophenol-vs-2-3-difluorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13212899?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 3: Deprotection
Reagents: Fluorinated intermediate, TBAF (Tetra-n-butylammonium fluoride, 1M in THF).

Procedure: Stir intermediate with TBAF (1.1 eq) in THF for 1 hour.

Purification: Flash column chromatography (Hexanes/Ethyl Acetate gradient).

Medicinal Chemistry Applications
When to use 2,3-Difluorophenol:

pKa Modulation: When you need to lower the pKa of the phenol to increase solubility at

physiological pH.

Metabolic Blocking: To block metabolic oxidation at the 2 and 3 positions (preventing

catechol formation).

Size Constraints: When the binding pocket is tight and cannot accommodate the bulk of a

methyl or difluoromethyl group.

When to use 2-(Difluoromethyl)-3-fluorophenol:
Bioisosteric Replacement: As a bioisostere for a methyl group (

) to improve metabolic stability (blocking benzylic oxidation).

Conformational Locking: The

group can form a weak intramolecular hydrogen bond with the phenolic oxygen (O-H

F-C) or vice versa, locking the conformation of the drug molecule and potentially reducing
the entropic penalty upon binding to a target.

Lipophilicity Tuning: When a boost in LogP is required to improve membrane permeability

(Brain penetration) compared to the simple fluoro-analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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